Cas no 2229513-60-2 (3-(2-methylfuran-3-yl)propanenitrile)

3-(2-Methylfuran-3-yl)propanenitrile is a nitrile-functionalized furan derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a furan ring substituted with a methyl group and a propanenitrile side chain, offers versatility in heterocyclic chemistry. The compound serves as a valuable precursor for the synthesis of more complex molecules due to its reactive nitrile group, which can undergo transformations such as hydrolysis, reduction, or cyclization. Its stability under standard conditions and compatibility with various reaction conditions make it a practical choice for research and industrial processes. The furan core further enhances its utility in constructing bioactive compounds or functional materials.

3-(2-methylfuran-3-yl)propanenitrile structure

2229513-60-2 structure

Product Name:3-(2-methylfuran-3-yl)propanenitrile

CAS No:2229513-60-2

MF:C₈H₉NO

MW:135.163161993027

CID:5942362

PubChem ID:165658101

Update Time:2025-06-08

3-(2-methylfuran-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

- 3-(2-methylfuran-3-yl)propanenitrile
- EN300-1771704
- 2229513-60-2
- Inchi： 1S/C8H9NO/c1-7-8(3-2-5-9)4-6-10-7/h4,6H,2-3H2,1H3
- InChI Key： QCUZVAIDCRGWBH-UHFFFAOYSA-N
- SMILES： O1C=CC(=C1C)CCC#N

Computed Properties

Exact Mass: 135.068413911g/mol
Monoisotopic Mass: 135.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 36.9Å²

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